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Compound of Interest

Methyl benzyl-D-methioninate

Compound Name:
hydrochloride

Cat. No.: B13642547

Get Quote

Executive Summary & Structural Identity

Methioninate Hydrochloride typically refers to Methionine Methyl Ester Hydrochloride (CAS:
2491-18-1 for L-isomer), a crucial intermediate in peptide synthesis and pharmaceutical
manufacturing. While the D- and L-isomers share identical physical properties in achiral
environments, their performance diverges radically in chiral (biological/enzymatic) systems.

This guide analyzes the L-isomer (Natural) versus the D-isomer (Unnatural), focusing on their
differential reactivity in synthetic coupling, enzymatic resolution, and metabolic bioavailability.

Structural Comparison
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Systematic Name ] ]
(methylthio)butanoate HCI (methylthio)butanoate HCI
Configuration (S)-Configuration (R)-Configuration
] - Proteinogenic peptide Antibiotic synthesis, chiral
Primary Utility ) - ) o
synthesis, nutrition probes, peptidomimetics
Optical Rotation (c=1, H20) (c=1, H20)

Chemical Reactivity Profile

In standard chemical synthesis using achiral reagents, the reactivity of D- and L-isomers is
identical. However, in asymmetric synthesis or biological systems, the steric arrangement of the
side chain (

) dictates performance.

A. Achiral Chemical Reactivity (Identical)

Both isomers exhibit the same reaction rates for:
e Acylation: Reaction with acetic anhydride or benzoyl chloride to form N-protected derivatives.
» Schiff Base Formation: Condensation with aldehydes (e.g., benzaldehyde).

» Ester Hydrolysis (Chemical): Acid or base-catalyzed hydrolysis proceeds at equal rates (

B. ChirallEnzymatic Reactivity (Distinct)

The core difference lies in Kinetic Resolution. Enzymes such as Chymotrypsin or Lipases (e.g.,
Candida antarctica Lipase B) possess chiral active sites that preferentially bind the L-isomer.

e L-Isomer: Rapidly hydrolyzed by proteases/esterases due to favorable steric fit.

o D-Isomer: Resists hydrolysis or reacts significantly slower (
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), allowing for separation of racemic mixtures.

Diagram 1: Kinetic Resolution Workflow

This pathway illustrates how reactivity differences are exploited to separate isomers from a
racemic mixture.
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Caption: Kinetic resolution utilizes the high reactivity of the L-isomer with enzymes to separate
it from the unreactive D-isomer.

Biological Performance & Metabolic Pathways

For drug development and nutritional applications, the "reactivity" is defined by metabolic
uptake.

L-Methioninate HCI (High Bioavailability)

e Mechanism: Recognized directly by aminoacyl-tRNA synthetases for protein incorporation.
o Transport: Actively transported across intestinal membranes via Na+-dependent carriers.[1]

o Fate: Immediate utilization in protein synthesis or conversion to S-Adenosyl Methionine
(SAMe).

D-Methioninate HCI (Delayed Bioavailability)

e Mechanism: Not directly usable in protein synthesis. Must undergo chiral inversion.
e Pathway:

o Oxidative Deamination: D-Amino Acid Oxidase (DAAO) converts D-Met to
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-keto-
-methylthiobutyrate (KMB).
o Transamination: KMB is re-aminated to L-Methionine.

o Performance Gap: This conversion is rate-limiting. In high-performance scenarios (e.g., rapid
cell growth), D-Met is less efficient than L-Met due to the metabolic energy cost of
conversion.[2]

Diagram 2: Metabolic Inversion Pathway (D to L)
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Caption: The D-isomer must be enzymatically converted to the alpha-keto form before it can be
utilized as L-Methionine.

Experimental Protocols
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Protocol A: Determination of Optical Purity (Self-
Validating)

To verify the identity of your isomer batch, use polarimetry. This protocol includes a validation
step using a known standard.

Reagents:

o Methioninate HCI sample (D or L).[3][4][5][6][7][8]
 Distilled Water (Solvent).

e Analytical Balance.

Procedure:

Preparation: Dissolve

of the sample in distilled water to a final volume of

(Concentration

).

» Equilibration: Allow the solution to stabilize at

for 15 minutes.

o Measurement: Fill the polarimeter tube (

path length). Measure optical rotation at
(Sodium D line).

o Calculation:
o L-lsomer Target:

o D-Isomer Target:
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 Validation: If the reading is between

and

, the sample is likely a racemate (DL-Methioninate) or decomposed.

Protocol B: Chemical Differentiation (Peptide Coupling)

While chemical reactivity is similar, coupling rates differ with chiral amino acids.

o Experiment: React L-Methioninate HCI and D-Methioninate HCI separately with Boc-L-

Phenylalanine (chiral activated ester).

o Observation: Analyze reaction kinetics via HPLC.

e Result: The L-L coupling (L-Phe + L-Met) typically proceeds faster and with higher

diastereomeric excess than the L-D coupling due to "matched" steric pairing.

Comparative Data Summary

DL-Methioninate

Parameter L-Methioninate HCI D-Methioninate HCI ey
CAS Number 2491-18-1 103056-78-4 16118-36-8
Melting Point

Water Solubility

High (Freely soluble)

High (Freely soluble) High

Fast (
Enzymatic Hydrolysis Negligible / Very Slow  50% Conversion
High)
) ] ~80% (Species
Biological Value 100% ~90%

dependent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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